N-(2-Morpholin-4-ylethyl)-2-nitroaniline

• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-nitroaniline
• InChI: InChI=1S/C12H17N3O3/c16-15(17)12-4-2-1-3-11(12)13-5-6-14-7-9-18-10-8-14/h1-4,13H,5-10H2
• InChI Key: NSZYSZQFVBHJBA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=CC=CC=C2[N+](=O)[O-]

Description

N-(2-Morpholin-4-ylethyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H17N3O3 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-fluoro-2-nitrobenzene (6 g, 43.0 mmol) and potassium carbonate (12 g, 86 mmol) in THF (80 mL) was added 4-(2-aminoethyl)morpholine (6.8 mL, 52.0 mmol) at 0° C. The mixture was stirred for 25 h at rt. Then the mixture was filtered through a pad of Celite and concentrated in vacuo. The residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate (2/1) to afford 10.4 g (97%) of the title compound.